Cas no 864856-05-3 (N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)
N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
- 864856-05-3
- N-(4-chlorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
- AKOS024597584
- F0698-0027
- N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
-
- Inchi: 1S/C16H12ClN3OS2/c17-12-6-8-13(9-7-12)18-14(21)10-22-16-19-15(20-23-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,21)
- InChI Key: HJIBRLHHWVPSBE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC(CSC1=NC(C2C=CC=CC=2)=NS1)=O
Computed Properties
- Exact Mass: 361.0110321g/mol
- Monoisotopic Mass: 361.0110321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 108Ų
N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0698-0027-2μmol |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-5μmol |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-10μmol |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-20μmol |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-1mg |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-2mg |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-3mg |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-4mg |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-5mg |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0698-0027-10mg |
N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
864856-05-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
Professional Introduction to N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864856-05-3)
N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864856-05-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and therapeutic development.
The molecular framework of N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of a thiadiazole moiety is particularly noteworthy, as thiadiazole derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The sulfanylacetamide group further enhances the compound's pharmacological profile by introducing a polar functional group that can interact with biological targets.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide has emerged as a compound of interest due to its unique structural features and potential biological activities. Studies have suggested that this molecule may exhibit inhibitory effects on various enzymes and receptors involved in pathophysiological processes.
The 4-chlorophenyl substituent in the compound's structure is particularly significant, as chlorinated aromatic compounds are known to exhibit enhanced bioavailability and metabolic stability. This feature makes N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide a promising candidate for further development into a lead compound for drug discovery programs.
The 3-phenyl-1,2,4-thiadiazol-5-yl moiety is another critical component of this compound that contributes to its biological activity. Thiadiazole derivatives have been shown to interact with various biological targets, including enzymes and receptors involved in inflammation and cancer. The phenyl group attached to the thiadiazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.
sulfanylacetamide exhibits inhibitory activity against several key enzymes and receptors. For instance, preliminary studies have shown that this compound may inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins that contribute to inflammation and pain.
864856-05-3 (N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)